Cas no 33760-81-5 (2-chloro-5-methyl-1,8-Naphthyridine)

2-Chloro-5-methyl-1,8-naphthyridine is a heterocyclic compound featuring a naphthyridine core substituted with a chlorine atom at the 2-position and a methyl group at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its rigid aromatic framework ensures stability, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules, including antimicrobial and antitumor agents, due to its ability to interact with biological targets. High purity and consistent quality are maintained for reliable performance in research and industrial applications.

2-chloro-5-methyl-1,8-Naphthyridine structure

33760-81-5 structure

Product Name:2-chloro-5-methyl-1,8-Naphthyridine

CAS No:33760-81-5

MF:C₉H₇ClN₂

MW:178.618280649185

MDL:MFCD19690514

CID:1111105

PubChem ID:12101895

Update Time:2025-10-15

2-chloro-5-methyl-1,8-Naphthyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-methyl-1,8-Naphthyridine
- 2-amino-4-methoxy-7-chlorobenzothiazole
- 2-Amino-7-chloro-4-methoxybenzothiazole
- 2-Benzothiazolamine, 7-chloro-4-methoxy-
- 7-Chlor-4-methoxy-benzothiazol-2-ylamin
- 7-Chlor-4-methyl-[1,8]naphthyridin
- 7-chloro4-methoxy
- 7-chloro-4-methoxybenzothiazol-2-ylamine
- 7-Chloro-4-methoxy-benzothiazol-2-ylamine
- 7-chloro-4-methyl-[1,8]naphthyridine
- AGN-PC-00NEO5
- F2146-0102
- F73566
- 33760-81-5
- EN300-1197932
- MDL： MFCD19690514
- Inchi： 1S/C9H7ClN2/c1-6-4-5-11-9-7(6)2-3-8(10)12-9/h2-5H,1H3
- InChI Key： JYKJHJKFJWNJON-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(N=1)=NC=CC=2C

Computed Properties

Exact Mass: 178.0297759g/mol
Monoisotopic Mass: 178.0297759g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 25.8Å²

2-chloro-5-methyl-1,8-Naphthyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R159214-25mg	2-chloro-5-methyl-1,8-Naphthyridine	33760-81-5	95%	25mg	￥1069	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R159214-50mg	2-chloro-5-methyl-1,8-Naphthyridine	33760-81-5	95%	50mg	￥1497	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R159214-100mg	2-chloro-5-methyl-1,8-Naphthyridine	33760-81-5	95%	100mg	￥2096	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R159214-250mg	2-chloro-5-methyl-1,8-Naphthyridine	33760-81-5	95%	250mg	￥3143	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R159214-1g	2-chloro-5-methyl-1,8-Naphthyridine	33760-81-5	95%	1g	￥7857	2023-09-09
AstaTech	F73566-0.1/G	2-CHLORO-5-METHYL-1,8-NAPHTHYRIDINE	33760-81-5	95%	0.1g	$278	2023-09-18
AstaTech	F73566-0.25/G	2-CHLORO-5-METHYL-1,8-NAPHTHYRIDINE	33760-81-5	95%	0.25g	$521	2023-09-18
AstaTech	F73566-1/G	2-CHLORO-5-METHYL-1,8-NAPHTHYRIDINE	33760-81-5	95%	1g	$1042	2023-09-18
Enamine	EN300-1197932-0.05g	2-chloro-5-methyl-1,8-naphthyridine	33760-81-5		0.05g	$1464.0	2023-06-08
Enamine	EN300-1197932-0.1g	2-chloro-5-methyl-1,8-naphthyridine	33760-81-5		0.1g	$1533.0	2023-06-08